Cas no 1048953-95-2 (Lasofoxifene β-D-Glucuronide)

• Product Name: Lasofoxifene β-D-Glucuronide
• CAS No: 1048953-95-2
• MF: C₃₄H₃₉NO₈
• MW: 589.675370454788
• CID: 69746
• PubChem ID: 46782042
• Update Time: 2025-04-18

Lasofoxifene β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Lasofoxifene D-glucuronide
• (5R,6S)-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy]phenyl]-2-naphthalen-D-glucopyranosiduronic acid
• Lasofoxifene β-D-Glucuronide
• Lasofoxifene -D-Glucuronide
• J-001285
• Lasofoxifene beta-D-Glucuronide
• Lasofoxifene glucuronide
• 1048953-95-2
• (3S,4S,5S,6S)-3,4,5-trihydroxy-6-[[(5R,6S)-6-phenyl-5-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalen-2-yl]oxy]oxane-2-carboxylic acid

• Inchi： 1S/C34H39NO8/c36-29-30(37)32(33(39)40)43-34(31(29)38)42-25-13-15-27-23(20-25)10-14-26(21-6-2-1-3-7-21)28(27)22-8-11-24(12-9-22)41-19-18-35-16-4-5-17-35/h1-3,6-9,11-13,15,20,26,28-32,34,36-38H,4-5,10,14,16-19H2,(H,39,40)/t26-,28+,29+,30+,31+,32?,34-/m1/s1
• InChI Key： WBWCSRRUQKSEDJ-AUICGZQGSA-N
• SMILES： O(C1C=CC2=C(C=1)CC[C@H](C1C=CC=CC=1)[C@@H]2C1C=CC(=CC=1)OCCN1CCCC1)[C@H]1[C@H]([C@H]([C@@H](C(C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 589.268
• Monoisotopic Mass: 589.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 787.6±60.0 °C at 760 mmHg
• Flash Point: 430.1±32.9 °C
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Lasofoxifene β-D-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)